Cas no 71247-78-4 (2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)-)

2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)- structure

71247-78-4 structure

Product Name:2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)-

CAS No:71247-78-4

MF:C₃₀H₄₈O₄

MW:472.699729919434

CID:564534

PubChem ID:122852

Update Time:2025-04-19

2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)- Chemical and Physical Properties

Names and Identifiers

- 2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)-
- Salaspermic acid
- 2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,1
- CS-0092687
- 71247-78-4
- (1R,4S,5R,8S,11R,13R,14S,17R,18S,21S,24R)-21-hydroxy-5,8,11,14,17,24-hexamethyl-22-oxahexacyclo[19.2.1.01,18.04,17.05,14.08,13]tetracosane-11-carboxylic acid
- AKOS040762291
- (3beta,20alpha)-3,24-Epoxy-3-hydroxy-D:A-friedooleanan-29-oic acid
- HY-127078
- (3S,5aR,7aS,7bR,9aS,12R,13aR,13bS,15aR,15bS,16R)-3-hydroxy-7b,9a,12,13b,15a,16-hexamethylicosahydro-3,5a-methanochryseno[2,1-c]oxepine-12(5H)-carboxylic acid
- Q27134675
- CHEBI:66153
- LMPR0106150039
- D:A-Friedooleanan-29-oic acid, 3,24-epoxy-3-hydroxy-, (3beta,20alpha)-
- AKOS032949115
- 3-Hydroxy-7b,9a,12,13b,15a,16-hexamethylicosahydro-5H-3,5a-methanochryseno[2,1-c]oxepine-12-carboxylic acid
- DTXSID10991556
- (1R,4S,5R,8S,11R,13R,14S,17R,18S,21S,24R)-21-hydroxy-5,8,11,14,17,24-hexamethyl-22-oxahexacyclo(19.2.1.01,18.04,17.05,14.08,13)tetracosane-11-carboxylic acid
- (3S,5aR,7aS,7bR,9aS,12R,13aR,13bS,15aR,15bS,16R)-3-hydroxy-7b,9a,12,13b,15a,16-hexamethylicosahydro-3,5a-methanochryseno(2,1-c)oxepine-12(5H)-carboxylic acid
- (1S,4S,5R,8R,11R,13R,14S,17R,18S,21S,24R)-21-Hydroxy-5,8,11,14,17,24-hexamethyl-22-oxahexacyclo(19.2.1.0,.0,.0,.0,)tetracosane-11-carboxylate
- (1S,4S,5R,8R,11R,13R,14S,17R,18S,21S,24R)-21-Hydroxy-5,8,11,14,17,24-hexamethyl-22-oxahexacyclo[19.2.1.0,.0,.0,.0,]tetracosane-11-carboxylate
- Inchi： 1S/C30H48O4/c1-19-29-9-7-20-26(4,21(29)8-10-30(19,33)34-18-29)14-16-28(6)22-17-25(3,23(31)32)12-11-24(22,2)13-15-27(20,28)5/h19-22,33H,7-18H2,1-6H3,(H,31,32)/t19-,20+,21+,22-,24-,25-,26-,27-,28+,29+,30+/m1/s1
- InChI Key： ZXENWDWQTWYUGY-UUZWCOCASA-N
- SMILES： O1C[C@@]23[C@@H](C)[C@@]1(CC[C@H]2[C@]1(C)CC[C@@]2(C)[C@@H]4C[C@@](C(=O)O)(C)CC[C@]4(C)CC[C@]2(C)[C@H]1CC3)O

Computed Properties

Exact Mass: 472.35500
Monoisotopic Mass: 472.35526001g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 1
Complexity: 918
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8Å²
XLogP3: 7.2

Experimental Properties

Color/Form: Powder
Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 335 ºC
Boiling Point: 571.8±25.0 °C at 760 mmHg
Flash Point: 178.9±16.7 °C
Refractive Index: 1.566
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
PSA: 66.76000
LogP: 6.65150
Vapor Pressure: 0.0±3.6 mmHg at 25°C

2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4934-1 mg	Salaspermic acid	71247-78-4		1mg	￥2035.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S49030-5 mg	2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)-	71247-78-4		5mg	¥4000.0	2021-09-07
TargetMol Chemicals	TN4934-5mg	Salaspermic acid	71247-78-4	98%	5mg	￥ 10800	2023-09-15
TargetMol Chemicals	TN4934-5 mg	Salaspermic acid	71247-78-4	98%	5mg	￥ 3,710	2023-07-10
TargetMol Chemicals	TN4934-1 mL * 10 mM (in DMSO)	Salaspermic acid	71247-78-4	98%	1 mL * 10 mM (in DMSO)	￥ 13200	2023-09-15
A2B Chem LLC	AH21192-5mg	Salaspermic acid	71247-78-4	93.0%	5mg	$660.00	2024-04-19
TargetMol Chemicals	TN4934-2mg	Salaspermic acid	71247-78-4		2mg	￥ 8580	2024-07-19

2H-3,4a-(Epoxymethano)picene-11-carboxylicacid, eicosahydro-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-,(3S,4R,4aR,6aS,6bR,8aS,11R,12aR,12bS,14aR,14bS)- Related Literature

1. Salaspermic acid, a new triterpene acid from Salacia macrosperma Wight

Narayana Iyer Viswanathan J. Chem. Soc. Perkin Trans. 1 1979 349
2. X-Ray crystal structure of a derivative of salaspermic acid

Donald Rogers,Kwamena A. Woode,Narayanan Viswanathan,Balawant S. Joshi J. Chem. Soc. Chem. Commun. 1980 1049
3. Triterpenoids

Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2007 24 465
4. 28,29-Dihydroxyfriedelan-3-one, a friedelane with two oxygenated methyl groups, from Elaeodendron balae(Celastraceae)

Gamini Weeratunga,Vijaya Kumar,M. Uvais S. Sultanbawa,Sinnathamby Balasubramaniam J. Chem. Soc. Perkin Trans. 1 1982 2457
5. Studies on terpenoids and steroids. Part 10. Structures of four new natural phenol is D:A-friedo-24-noroleanane triterpenoids

Chandra B. Gamlath,Kamal B. Gunaherath,A. A. Leslie Gunatilaka J. Chem. Soc. Perkin Trans. 1 1987 2849